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Compound of Interest

Compound Name: 6-Pentadecene

Cat. No.: B15183754 Get Quote

Essential Safety and Handling Guide for 6-
Pentadecene
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for handling 6-Pentadecene in a laboratory environment. Adherence to these

procedures is critical for ensuring personnel safety and minimizing environmental impact.

Hazard Assessment and Personal Protective
Equipment (PPE)
While 6-Pentadecene is not classified as an acutely hazardous substance, it shares properties

with other long-chain alkenes and hydrocarbons, necessitating careful handling. The primary

risks include flammability, potential for mild skin and eye irritation, and aspiration hazards if

ingested.[1]
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Property Value Source

Molecular Formula C₁₅H₃₀ PubChem

Molecular Weight 210.40 g/mol PubChem

Physical State Liquid Fisher Scientific[2]

Boiling Point 268-269 °C Fisher Scientific[2]

Flash Point > 112 °C Fisher Scientific[2]

Recommended Personal Protective Equipment (PPE)

Equipment Specifications Rationale

Eye Protection

Chemical splash goggles

meeting EN166 or ANSI Z87.1

standards.

Protects against splashes and

aerosols.[3][4]

Hand Protection

Chemical-resistant gloves

(Nitrile or Neoprene

recommended).

Prevents skin contact and

potential irritation.[5]

Body Protection Flame-retardant lab coat.
Protects against splashes and

potential fire hazards.

Respiratory Protection

Generally not required under

normal use with adequate

ventilation. Use a NIOSH-

approved respirator with

organic vapor cartridges for

large spills or in poorly

ventilated areas.[6]

Minimizes inhalation of vapors.

Operational Plan: Step-by-Step Handling
Procedures
Preparation and Handling:
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Risk Assessment: Before beginning work, perform a risk assessment for the specific

experiment, considering the quantities of 6-Pentadecene to be used and the potential for

aerosol generation or fire.

Ventilation: All handling of 6-Pentadecene should be conducted in a well-ventilated

laboratory, preferably within a chemical fume hood.[1]

Ignition Sources: Ensure the work area is free of open flames, hot plates, and other potential

ignition sources.[1]

Dispensing: When transferring 6-Pentadecene, use appropriate tools such as a pipette or a

graduated cylinder to minimize the risk of spills.

Storage: Store 6-Pentadecene in a tightly sealed, properly labeled container in a cool, dry,

and well-ventilated area away from oxidizing agents.[5]

Spill Response:

In the event of a spill, follow these steps:

Alert Personnel: Immediately alert others in the vicinity.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the immediate area.

Ventilate: Increase ventilation to the area, if safe to do so.

Containment: For small spills, contain the liquid with an inert absorbent material such as

vermiculite, sand, or a commercial spill pillow.[7][8] Do not use combustible materials like

paper towels to absorb the initial spill.[8]

Cleanup: Wearing appropriate PPE, carefully scoop the absorbent material into a sealable,

labeled waste container.

Decontamination: Clean the spill area with soap and water.[8]

Disposal Plan
All waste containing 6-Pentadecene must be treated as hazardous chemical waste.
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Waste Collection: Collect all 6-Pentadecene waste, including contaminated absorbent

materials and disposable PPE, in a designated, labeled, and sealed hazardous waste

container.[9]

Labeling: Clearly label the waste container as "Flammable Liquid Organic Waste" and list "6-
Pentadecene" as a component.

Storage of Waste: Store the waste container in a designated satellite accumulation area,

away from incompatible materials.

Disposal Request: Arrange for pickup and disposal by your institution's environmental health

and safety (EHS) department or a licensed chemical waste disposal company. Do not pour

6-Pentadecene down the drain.[9]

Experimental Workflow and Safety Diagram
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Caption: Workflow for the safe handling and disposal of 6-Pentadecene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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